1-(5-Aminopentyl)guanidine 1-(5-Aminopentyl)guanidine Homoagmatine belongs to the class of organic compounds known as guanidines. Guanidines are compounds containing a guanidine moiety, with the general structure (R1R2N)(R3R4N)C=N-R5. Homoagmatine is slightly soluble (in water) and a very strong basic compound (based on its pKa). Within the cell, homoagmatine is primarily located in the cytoplasm. Outside of the human body, homoagmatine can be found in pulses. This makes homoagmatine a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 18431-52-2
VCID: VC21044389
InChI: InChI=1S/C6H16N4/c7-4-2-1-3-5-10-6(8)9/h1-5,7H2,(H4,8,9,10)
SMILES: C(CCN)CCN=C(N)N
Molecular Formula: C6H16N4
Molecular Weight: 144.22 g/mol

1-(5-Aminopentyl)guanidine

CAS No.: 18431-52-2

Cat. No.: VC21044389

Molecular Formula: C6H16N4

Molecular Weight: 144.22 g/mol

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1-(5-Aminopentyl)guanidine - 18431-52-2

Specification

Description Homoagmatine belongs to the class of organic compounds known as guanidines. Guanidines are compounds containing a guanidine moiety, with the general structure (R1R2N)(R3R4N)C=N-R5. Homoagmatine is slightly soluble (in water) and a very strong basic compound (based on its pKa). Within the cell, homoagmatine is primarily located in the cytoplasm. Outside of the human body, homoagmatine can be found in pulses. This makes homoagmatine a potential biomarker for the consumption of this food product.
CAS No. 18431-52-2
Molecular Formula C6H16N4
Molecular Weight 144.22 g/mol
IUPAC Name 2-(5-aminopentyl)guanidine
Standard InChI InChI=1S/C6H16N4/c7-4-2-1-3-5-10-6(8)9/h1-5,7H2,(H4,8,9,10)
Standard InChI Key XJHFHPPZQVRVHD-UHFFFAOYSA-N
SMILES C(CCN)CCN=C(N)N
Canonical SMILES C(CCN)CCN=C(N)N

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